Cortisol 21-Mesylate
Cortisol 21-Mesylate
Brand Name:
Vulcanchem
CAS No.:
6677-96-9
VCID:
VC0119975
InChI:
InChI=1S/C22H32O7S/c1-20-8-6-14(23)10-13(20)4-5-15-16-7-9-22(26,18(25)12-29-30(3,27)28)21(16,2)11-17(24)19(15)20/h10,15-17,19,24,26H,4-9,11-12H2,1-3H3/t15-,16-,17-,19+,20-,21-,22-/m0/s1
SMILES:
CC12CCC(=O)C=C1CCC3C2C(CC4(C3CCC4(C(=O)COS(=O)(=O)C)O)C)O
Molecular Formula:
C22H32O7S
Molecular Weight:
440.6 g/mol
Cortisol 21-Mesylate
CAS No.: 6677-96-9
Reference Standards
VCID: VC0119975
Molecular Formula: C22H32O7S
Molecular Weight: 440.6 g/mol
CAS No. | 6677-96-9 |
---|---|
Product Name | Cortisol 21-Mesylate |
Molecular Formula | C22H32O7S |
Molecular Weight | 440.6 g/mol |
IUPAC Name | [2-[(8S,9S,10R,11S,13S,14S,17R)-11,17-dihydroxy-10,13-dimethyl-3-oxo-2,6,7,8,9,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthren-17-yl]-2-oxoethyl] methanesulfonate |
Standard InChI | InChI=1S/C22H32O7S/c1-20-8-6-14(23)10-13(20)4-5-15-16-7-9-22(26,18(25)12-29-30(3,27)28)21(16,2)11-17(24)19(15)20/h10,15-17,19,24,26H,4-9,11-12H2,1-3H3/t15-,16-,17-,19+,20-,21-,22-/m0/s1 |
Standard InChIKey | AFMXNPUMXZCVGU-CWNVBEKCSA-N |
Isomeric SMILES | C[C@]12CCC(=O)C=C1CC[C@@H]3[C@@H]2[C@H](C[C@]4([C@H]3CC[C@@]4(C(=O)COS(=O)(=O)C)O)C)O |
SMILES | CC12CCC(=O)C=C1CCC3C2C(CC4(C3CCC4(C(=O)COS(=O)(=O)C)O)C)O |
Canonical SMILES | CC12CCC(=O)C=C1CCC3C2C(CC4(C3CCC4(C(=O)COS(=O)(=O)C)O)C)O |
Synonyms | 4-pregnene-11beta, 17alpha, 21-triol-3,20-dione-21-methanesulfonate cortisol 21-mesylate hydrocortisone 21-methanesulfonate |
PubChem Compound | 93037 |
Last Modified | Nov 11 2021 |
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